Rspacer cep

• IUPAC Name: 3-[[(2R,3R,4S)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxyoxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
• InChI: InChI=1S/C41H59N2O7PSi/c1-30(2)43(31(3)4)51(48-27-15-26-42)49-39-37(46-28-38(39)50-52(10,11)40(5,6)7)29-47-41(32-16-13-12-14-17-32,33-18-22-35(44-8)23-19-33)34-20-24-36(45-9)25-21-34/h12-14,16-25,30-31,37-39H,15,27-29H2,1-11H3/t37-,38+,39-,51?/m1/s1
• InChI Key: URLPBMMJULLWTE-ZEGDCKMFSA-N
• Canonical SMILES: CC(C)N(C(C)C)P(OCCC#N)OC1C(COC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)O[Si](C)(C)C(C)(C)C
• Isomeric SMILES: CC(C)N(C(C)C)P(OCCC#N)O[C@H]1[C@H](CO[C@@H]1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)O[Si](C)(C)C(C)(C)C
• Molecular Formula: C41H59N2O7PSi
• Molecular Weight: 751.0 g/mol
• CAS No.: 159299-31-7

Description

Rspacer CEP is a biomedical product designed to study Chronic Exertional Compartment Syndrome. It belongs to the category of Carbohydrates, Nucleosides & Nucleotides. The molecular formula of this compound is C41H59N2O7PSi and it has a molecular weight of 750.99.

Synthesis Analysis

This compound is used to introduce abasic sites into DNA or RNA oligonucleotides. The rSpacer modification creates an RNA abasic site with an RNA backbone. The Abasic II modification contains a hydroxyl group at the 1’ position. The hydroxyl makes this DNA modification more reactive than the dSpacer.

Molecular Structure Analysis

The IUPAC name of this compound is 3-[[ (2R,3R,4S)-2-[[bis (4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl (dimethyl)silyl]oxyoxolan-3-yl]oxy-[di (propan-2-yl)amino]phosphanyl]oxypropanenitrile.

Chemical Reactions Analysis

This compound is stable under recommended storage conditions of -20 °C and dry environment. It reacts with strong oxidizing agents.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 750.98. It is stable under recommended storage conditions: -20 °C, dry.

Scientific Research Applications

Electronic Lab Notebook and Research Data Management

Rspacer cep, in the form of RSpace, is used as an electronic lab notebook cum research data management engine. It underpins an ecosystem of tools enabling open research, facilitating efficient data management and collaboration among researchers (Macneil, 2022).

Optimization in Pharmaceutical Research

In pharmaceutical research, this compound methodologies are applied for optimizing processes like residual solvent profiling in active pharmaceutical ingredients. This includes the use of design of experiment techniques for robustness testing and method development (Poceva Panovska et al., 2015).

Biodiversity and Conservation Monitoring

For biodiversity conservation, this compound methods, specifically rSPACE, are utilized in spatially based power analysis. This aids in designing effective monitoring programs to detect trends in plant or animal populations, crucial for conservation efforts (Ellis et al., 2015).

Crystallography and Material Science

In crystallography and material science, RSPACE, a reciprocal-space modelling tool, is employed. It models the interaction of crystal, detector, and goniostat geometry, aiding in planning complex data-collection strategies for area detector systems (Harris et al., 1989).

Aerospace Research and Engineering

This compound techniques are also applied in aerospace engineering, particularly in statistical engineering for fundamental research supporting hypersonic air breathing propulsion. This involves modeling relationships between specific input and output parameters in controlled environments (Silvestrini & Parker, 2012).

Capturing Uncertainty in Data Processing

In data processing, particularly for RDF Stream Processing (RSP) in Complex Event Processing (CEP), this compound is significant in representing and processing uncertainty. This is crucial for applications in electronic healthcare and other domains where data uncertainty impacts decision-making (Keskisärkkä et al., 2020).

Urban Planning and Analysis

This compound methodologies are used in urban planning and analysis, for example, using resource selection functions (RSFs) to understand how individuals interact with urban environments, like green spaces. This involves analyzing spatial data, such as GPS location data, to inform urban design decisions (Ladle et al., 2018).

Safety and Hazards

Rspacer CEP is not classified as a hazardous substance or mixture. In case of accidental release, it is advised to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment. It is also recommended to prevent further spillage or leakage if it is safe to do so.